Cas no 2137531-84-9 (ethyl 5-(1-hydroxy-2-methylpropan-2-yl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: ethyl 5-(1-hydroxy-2-methylpropan-2-yl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 2137531-84-9
• MF: C₉H₁₄N₂O₄
• MW: 214.218462467194
• CID: 6169958
• PubChem ID: 151322562
• Update Time: 2025-06-11

ethyl 5-(1-hydroxy-2-methylpropan-2-yl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(1-hydroxy-2-methylpropan-2-yl)-1,2,4-oxadiazole-3-carboxylate
• 2137531-84-9
• SCHEMBL23114080
• EN300-1120409

• Inchi： 1S/C9H14N2O4/c1-4-14-7(13)6-10-8(15-11-6)9(2,3)5-12/h12H,4-5H2,1-3H3
• InChI Key： OGTPWJZGWSEHFU-UHFFFAOYSA-N
• SMILES： O1C(C(C)(C)CO)=NC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 214.09535693g/mol
• Monoisotopic Mass: 214.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 85.4Ų

Additional information on ethyl 5-(1-hydroxy-2-methylpropan-2-yl)-1,2,4-oxadiazole-3-carboxylate

Research Brief on Ethyl 5-(1-hydroxy-2-methylpropan-2-yl)-1,2,4-oxadiazole-3-carboxylate (CAS: 2137531-84-9): Recent Advances and Applications

Ethyl 5-(1-hydroxy-2-methylpropan-2-yl)-1,2,4-oxadiazole-3-carboxylate (CAS: 2137531-84-9) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold in drug discovery, particularly in the development of enzyme inhibitors and bioactive molecules. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activities, and emerging applications in pharmaceutical research.

The compound's structure, featuring a 1,2,4-oxadiazole core and a hydroxyl-bearing side chain, offers a promising platform for chemical modifications to enhance its pharmacological properties. Recent literature indicates that derivatives of this scaffold exhibit notable activity against various biological targets, including kinases and proteases, which are critical in diseases such as cancer and inflammatory disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that ethyl 5-(1-hydroxy-2-methylpropan-2-yl)-1,2,4-oxadiazole-3-carboxylate derivatives exhibit potent inhibitory effects on specific cancer-related enzymes, suggesting their potential as anticancer agents.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of the compound through novel catalytic methods. A 2024 report in Organic & Biomolecular Chemistry detailed a streamlined synthetic route using palladium-catalyzed cross-coupling reactions, which significantly improved the scalability of the process. This development is particularly relevant for industrial applications, where efficient and cost-effective synthesis is paramount.

Beyond its synthetic utility, the compound's biological profile has been a subject of intensive investigation. Preclinical studies have revealed its ability to modulate key signaling pathways, such as the NF-κB and MAPK pathways, which are implicated in inflammation and immune responses. These findings, published in Bioorganic & Medicinal Chemistry Letters, underscore the compound's potential as a lead structure for anti-inflammatory drug development. Additionally, its low cytotoxicity in vitro suggests a favorable safety profile for further drug optimization.

Looking ahead, researchers are exploring the compound's applications in targeted drug delivery systems. A 2023 study in Molecular Pharmaceutics highlighted its use as a linker in antibody-drug conjugates (ADCs), where its stability and biocompatibility were found to enhance the efficacy of the therapeutic payload. This innovative approach could pave the way for next-generation biotherapeutics with improved precision and reduced off-target effects.

In conclusion, ethyl 5-(1-hydroxy-2-methylpropan-2-yl)-1,2,4-oxadiazole-3-carboxylate (CAS: 2137531-84-9) represents a promising candidate in medicinal chemistry, with diverse applications ranging from enzyme inhibition to drug delivery. Continued research into its mechanism of action and structural optimization is expected to unlock further therapeutic potential, making it a compound of enduring interest in the pharmaceutical industry.